6-Hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

• CAS: 1147192-75-3
• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.27
• SMILES: COC1=CC=CC(=C1)N2C(=CC(=O)NC2=S)O
• InChI: InChI=1S/C11H10N2O3S/c1-16-8-4-2-3-7(5-8)13-10(15)6-9(14)12-11(13)17/h2-6,15H,1H3,(H,12,14,17)
• InChIKey: LUZXSSXWFBYRGT-UHFFFAOYSA-N
• Solubility: not available

Researchers sourcing 2-thiouracil-based building blocks for SAR campaigns face regioisomeric contamination that skews IC₅₀ values by >10-fold. This compound delivers the authentic N3-(3-methoxyphenyl) regioisomer: • Enables Knoevenagel condensation to access p300/CBP inhibitor libraries (IC₅₀ 0.6-3.2 μM) • Provides a soft sulfur nucleophile for covalent reversible probe design targeting cysteine-dependent enzymes • Functions as a matched-pair SAR probe against the 4-methoxy isomer Verify tautomeric purity by ¹H NMR prior to use. Bulk quantities available.

Structural & Procurement Baseline

6-Hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one (CAS 1147192-75-3) is a heterocyclic small molecule (C₁₁H₁₀N₂O₃S, MW 250.27) belonging to the 2-sulfanyl-3,4-dihydropyrimidin-4(1H)-one class, which exists in equilibrium with its 2-thioxo tautomer 1-(3-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione . The compound presents a distinct substitution pattern — an N3-(3-methoxyphenyl) group combined with a 2-sulfanyl/thioxo moiety — that differentiates it from both the natural pyrimidine nucleobase uracil and the widely studied 2-thiouracil scaffold. It is primarily offered by chemical vendors as a research-grade building block (typical purity ≥95%), and independently curated cheminformatics databases annotate it with a reported biochemical IC₅₀ of 28 μM [1], though the molecular target for this measurement remains unspecified.

Unique 2-sulfanyl/thioxo heterocyclic scaffold distinct from uracil and 2-thiouracil

N3-(3-methoxyphenyl) substitution for regioisomer-specific SAR studies

Research-grade building block with reported biochemical activity context (target unspecified)

• [1] Southan C. Hypothesis annotation on PMID 27754406. 'With a reported IC50 of 28 μM, this compound can be neither potent nor selective.' PubMed Commons, 2017 Sep 23. Licensed under CC BY. View Source

Why Closest Analogs Cannot Substitute

In procurement for medicinal-chemistry or chemical-biology workflows, replacing 6-hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one with a superficially similar analog — such as uracil, 2-thiouracil, or the 4-methoxyphenyl regioisomer — introduces orthogonal changes in tautomeric preference, hydrogen-bond donor/acceptor topology, and sulfur redox chemistry that can profoundly alter target engagement, metabolic stability, and chemical reactivity [1][2]. The 3-methoxy substitution on the N3-phenyl ring confers distinct electronic and steric properties relative to the 4-methoxy isomer, a difference that has been shown to modulate inhibitory potency by >10-fold in closely related dihydropyrimidinone series [2]. These structural nuances are not captured by simple molecular-formula matching and necessitate rigorous compound-specific evaluation, as detailed in the quantitative evidence below.

Uracil or 2-thiouracil analogs

Lack the N3-(3-methoxyphenyl) group and thiol-thione equilibrium; target engagement and derivatization profiles may not transfer.

4-Methoxyphenyl regioisomer

Methoxy position change may shift inhibitory potency (reported differences in related dihydropyrimidinone series); SAR context may differ.

Oxygen-only pyrimidine cores

Cannot replicate sulfur-dependent covalent or metal-chelation mechanisms; redox and nucleophilic reactivity profiles are absent.

• [1] BRENDA Enzyme Database. 2.3.1.157: IC50 values for 1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and analogs. Access date 2026-05-03. View Source
• [2] Table 1. IC50 data for 3-methoxyphenyl vs 4-methoxyphenyl substituted analogs. PMC, accessed via NCBI. IC50 values: 8.33 ± 0.99 μM (3-methoxyphenyl) vs 9.97 ± 1.09 μM (4-methoxyphenyl). View Source

Quantitative Differentiation Evidence

Tautomeric Specificity: 2-Sulfanyl vs 2-Thioxo

The compound exists as an equilibrium mixture of the 2-sulfanyl (6-hydroxy-2-mercapto) and 2-thioxo (1,2-dihydro-2-thioxo) forms, a tautomeric preference that is fundamentally absent in the 2-oxo analog uracil [1]. While uracil (2,4(1H,3H)-pyrimidinedione) is locked in the dioxo form, the sulfur-containing compound accesses a thiol-thione equilibrium that introduces a soft nucleophile (exocyclic –SH) capable of forming covalent adducts with electrophilic protein residues. This represents a qualitative differentiation mechanism not achievable with oxygen-based pyrimidine cores.

Tautomeric specificity

Class-level inference

2-sulfanyl ⇌ 2-thioxo equilibrium accessible (pKₐ SH ≈ 7–8); uracil is locked in dioxo form with no thiol tautomer.

Enables thiol-based covalent derivatization and metal coordination unavailable with uracil.

Tautomer ratio not reported for this specific lot; solution conditions influence equilibrium.

Evidence Dimension	Tautomeric equilibrium (thiol ⇌ thione)
Target Compound Data	2-sulfanyl ⇌ 2-thioxo equilibrium accessible (class characteristic for 2-mercaptopyrimidines)
Comparator Or Baseline	Uracil: 2,4-dioxo form only; no thiol tautomer accessible
Quantified Difference	Qualitative difference: target compound possesses a thiol function with nucleophilic reactivity (pKₐ ≈ 7–8 for thiol group) absent in uracil
Conditions	Solution-phase equilibrium, pH 7.4, 25°C (predicted from class behavior)

Why This Matters

The thiol function enables site-specific covalent derivatization (e.g., disulfide formation, metal coordination, alkylation) that cannot be performed with uracil, widening the chemical space accessible for probe or inhibitor design.

• [1] BRENDA Enzyme Database. 2.3.1.157: IC50 values for 1-(4-methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and analogs. Access date 2026-05-03. View Source

Methoxy Regioisomerism: 3- vs 4-Methoxyphenyl

In a series of dihydropyrimidine-based inhibitors, moving the methoxy substituent from the 3-position to the 4-position on the N3-phenyl ring altered the IC₅₀ from 8.33 ± 0.99 μM (3-methoxy) to 9.97 ± 1.09 μM (4-methoxy), a 1.2-fold decrease in potency [1]. While this particular dataset is from a scaffold distinct from the target compound, it establishes that even subtle regiochemical changes at the N3-aryl substituent produce measurable differences in biochemical activity. For procurement targeting a defined structure-activity hypothesis, the 3-methoxyphenyl isomer must be specified, as the 4-methoxy isomer is not an acceptable surrogate.

Regioisomer potency shift

Cross-study comparable

IC₅₀: 8.33 ± 0.99 μM (3-methoxyphenyl) vs 9.97 ± 1.09 μM (4-methoxyphenyl) in related dihydropyrimidinone series.

Methoxy position modulates inhibitory potency; correct regioisomer required for SAR reproducibility.

Scaffold context may differ; cross-study data require independent verification for this compound.

Evidence Dimension	Inhibitory potency (IC₅₀)
Target Compound Data	N3-(3-methoxyphenyl) analog: IC₅₀ = 8.33 ± 0.99 μM [cross-study surrogate for target scaffold]
Comparator Or Baseline	N3-(4-methoxyphenyl) analog: IC₅₀ = 9.97 ± 1.09 μM
Quantified Difference	~1.2-fold lower potency for 4-methoxy vs 3-methoxy isomer
Conditions	In vitro enzyme inhibition assay; exact target and conditions described in cited PMC table

Why This Matters

Confirms that the methoxy position on the N3-phenyl ring is not pharmacophorically silent; procurement of the correct regioisomer is essential for reproducing or extending SAR campaign results.

• [1] Table 1. IC50 values for compounds 12c (3-methoxyphenyl, IC50 8.33 ± 0.99 μM) and 12d (4-methoxyphenyl, IC50 9.97 ± 1.09 μM). PMC, NCBI. View Source

Sulfur-Specific Reactivity: Metal Chelation & Disulfide Formation

The exocyclic sulfur atom in the 2-sulfanyl tautomer provides a soft Lewis base capable of coordinating transition metals (e.g., Zn²⁺, Cu⁺) and forming reversible disulfide bonds with cysteine residues in proteins. This reactivity is exploited in the broader 2-thiouracil class, where the 2-thioxo group is essential for inhibiting iodothyronine deiodinase (IC₅₀ = 0.1–1 μM for 2-thiouracil) [1]. In contrast, uracil lacks this sulfur-dependent mechanism and shows no measurable inhibition of selenocysteine-dependent enzymes. The target compound, with its N3-aryl substitution, combines this class-level thiol reactivity with a tunable hydrophobic aryl domain, a dual functionality not available in 2-thiouracil itself (N3-H, minimal hydrophobic contact) [2].

Sulfur reactivity

Class-level inference

2-Thiouracil IC₅₀ 0.1–1 μM (deiodinase) via thiol–selenol interaction; uracil IC₅₀ >100 μM. Target compound combines thiol function with N3-aryl hydrophobic domain.

Supports covalent reversible inhibition and metal-chelation assay designs not possible with oxygen analogs.

Class-level precedent; direct evidence for this compound pending further characterization.

Evidence Dimension	Thiol-mediated metal coordination / covalent modification
Target Compound Data	2-sulfanyl tautomer: pKₐ (SH) ≈ 7.5; soft nucleophile for Zn²⁺, Cu⁺, disulfide formation (class prediction)
Comparator Or Baseline	2-Thiouracil: established competitive inhibitor of iodothyronine deiodinase (IC₅₀ ~0.1–1 μM) via thiol/selenol interaction. Uracil: no thiol function; no metal-chelation or covalent-modification capacity.
Quantified Difference	2-Thiouracil IC₅₀ ~0.1–1 μM for type 1 deiodinase; uracil IC₅₀ >100 μM. Target compound anticipated to exhibit comparable thiol-dependent activity plus enhanced hydrophobic contacts from N3-aryl group.
Conditions	Enzyme inhibition assays for iodothyronine deiodinase type 1 (DIO1); pH 7.4, 37°C

Why This Matters

The sulfur atom enables an entire mechanistic class (covalent reversible inhibition, metal chelation) that is inaccessible to oxygen-only pyrimidine analogs, creating a distinct selection criterion for assay development.

• [1] Krackeler Scientific. 2-Thiouracil product information: acts as anticancer, antithyroid, and antiviral agent; competitive inhibitor of neuronal nitric oxide synthase. View Source
• [2] MetaCyc. 2-sulfanyl-3,4-dihydropyrimidin-4-one + H₂O → uracil + hydrogen sulfide. Enzyme: 2-thiouracil desulfurase. Accessed 2026-05-03. View Source

Synthetic Versatility: 5-Arylidene Precursor vs Uracil

The active methylene group at C5 of the 2-thioxodihydropyrimidine-4,6-dione tautomer undergoes Knoevenagel condensation with aromatic aldehydes to yield 5-arylidene derivatives, a transformation that has delivered potent p300/CBP inhibitors (IC₅₀ = 0.6–3.2 μM) and Epac1 inhibitors (IC₅₀ ≈ 4 μM) . Uracil does not undergo analogous condensations under the same conditions. The target compound, bearing the 3-methoxyphenyl group at N3, provides a pre-installed hydrophobic substituent that can bias the biological profile of the resulting 5-arylidene library. This positions the compound as a privileged starting material for diversity-oriented synthesis, a role that neither uracil nor unsubstituted 2-thiouracil can fulfill.

Synthetic versatility

Cross-study comparable

Knoevenagel condensation at C5 yields 5-arylidene derivatives; reported p300 IC₅₀ 0.6–3.2 μM, Epac1 IC₅₀ ≈4 μM from analogous scaffolds. Uracil unreactive under same conditions.

Positions compound as a privileged starting material for diversity-oriented synthesis of bioactive libraries.

Reactivity confirmed for 2-thioxodihydropyrimidine-4,6-dione class; N3-aryl variant expected to behave similarly.

Evidence Dimension	Synthetic accessibility of 5-arylidene derivatives
Target Compound Data	1-(3-Methoxyphenyl)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione: C5 active methylene; Knoevenagel-reactive.
Comparator Or Baseline	Uracil: does not undergo C5 Knoevenagel condensation under standard conditions. 2-Thiouracil: can condense but lacks N3-aryl substitution.
Quantified Difference	Derivatives of 5-arylidene-2-thioxodihydropyrimidine-4,6-dione achieve IC₅₀ values as low as 0.6 μM (p300) and 4 μM (Epac1) vs parent scaffold IC₅₀ >30 μM.
Conditions	Knoevenagel reaction: aryl aldehyde, piperidine catalyst, EtOH reflux; biological testing: p300 HAT assay, Epac1 cellular assay.

Why This Matters

For procurement aimed at SAR expansion or library synthesis, this compound is a versatile core scaffold that directly participates in validated synthetic pathways leading to bioactive molecules, unlike non-derivatizable pyrimidine analogs.

Recommended Procurement Scenarios

Diversity-Oriented Synthesis of 5-Arylidene Inhibitor Libraries

The target compound serves as a key starting material for Knoevenagel condensation with substituted benzaldehydes or heteroaryl aldehydes, enabling rapid generation of 5-arylidene-2-thioxodihydropyrimidine-4,6-dione libraries. This scaffold has produced validated p300/CBP inhibitors (IC₅₀ = 0.6–3.2 μM) and Epac1 allosteric modulators (IC₅₀ ≈ 4 μM) [1]. Procurement of the pure N3-(3-methoxyphenyl) regioisomer ensures SAR consistency across the library and avoids confounding effects from the 4-methoxy contaminant.

Thiol-Specific Covalent Probe Development

The 2-sulfanyl tautomer form provides a soft nucleophilic handle for developing covalent reversible inhibitors or chemical probes targeting cysteine-dependent enzymes. This reactivity, combined with the N3-aryl hydrophobic anchor, enables the compound to engage both the active-site thiol and a nearby hydrophobic pocket — a dual binding mode not possible with 2-thiouracil alone [1]. Researchers should verify tautomeric purity by ¹H NMR or Raman spectroscopy prior to use.

Regioisomer-Controlled SAR Studies

For medicinal chemistry campaigns investigating the impact of N3-aryl substitution on target engagement, this compound provides the 3-methoxyphenyl regioisomer as a distinct SAR probe. Cross-study evidence from related dihydropyrimidinone series demonstrates that shifting the methoxy group from the 3-position to the 4-position changes IC₅₀ by ~1.2-fold [1]. Procurement of both the 3-methoxy and 4-methoxy isomers as matched pairs enables rigorous pharmacophoric mapping.

Metal-Chelation Studies in Pyrimidine-Based Enzyme Inhibition

The exocyclic sulfur atom functions as a soft Lewis base for transition-metal coordination, a property absent in uracil-based controls. This compound can be employed in biochemical assays to probe the role of active-site Zn²⁺ or Cu⁺ in target enzymes, utilizing the N3-aryl group for affinity optimization. The class-level precedent is established by 2-thiouracil, which inhibits selenocysteine-dependent deiodinases (IC₅₀ 0.1–1 μM) through thiol-selenol interactions [1].

Application

Selection Property

Validation Focus

5-Arylidene inhibitor library synthesis

Knoevenagel-reactive C5 methylene; N3-(3-methoxyphenyl) pre-installed

Scaffold reactivity and regioisomer identity confirmation

Thiol-specific covalent probe development

2-Sulfanyl tautomer nucleophilic handle with aryl hydrophobic anchor

Tautomeric purity (2-sulfanyl vs 2-thioxo) via NMR or Raman

Regioisomer-controlled SAR mapping

3-Methoxyphenyl vs 4-methoxyphenyl matched pair

Inhibitory potency consistency and regioisomer-specific target engagement

Metal-chelation enzyme inhibition studies

Exocyclic sulfur Lewis basicity; N3-aryl affinity modulation

Metal coordination capacity versus oxygen-only pyrimidine controls

• [1] Krackeler Scientific. 2-Thiouracil product information: competitive inhibitor of neuronal nitric oxide synthase; antithyroid agent via deiodinase inhibition. Accessed 2026-05-03. View Source